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Compound Name:
4'-Hydroxy-3'-

methylacetophenone

Cat. No.: B056492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

4'-Hydroxy-3'-methylacetophenone, a phenolic ketone with the CAS number 876-02-8,

presents an interesting profile for the fragrance and cosmetic industries. Characterized by a

sweet, phenolic, and vanilla-like aroma, it has the potential to be utilized as a fragrance

component.[1] However, its application is a subject of conflicting information within the industry.

While some suppliers indicate its use in fragrance and flavor formulations, other databases

explicitly state it is "not for fragrance use."[2][3] This document aims to provide a

comprehensive overview of its known properties, potential applications, and the current state of

knowledge regarding its use in fragrances, alongside detailed protocols for its evaluation.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 4'-Hydroxy-3'-
methylacetophenone is essential for its application in fragrance formulations.
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Property Value Reference

Molecular Formula C₉H₁₀O₂ [1][4][5][6]

Molecular Weight 150.17 g/mol [1][4][5][6]

CAS Number 876-02-8 [1][4][5][6]

Appearance
White to off-white crystalline

solid
[7]

Odor Profile Sweet, Phenolic, Vanilla, Floral [1]

Melting Point 107-109 °C [5]

Solubility Soluble in ethanol [1]

Olfactory Profile
The scent profile of 4'-Hydroxy-3'-methylacetophenone is a key determinant of its potential

use in perfumery.

Olfactory Facet Description

Primary Sweet

Secondary Phenolic

Tertiary Vanilla

Nuance Floral

Application in Fragrance Formulations
Despite the conflicting information, some sources suggest its use as a fragrance component.[2]

[8] Its sweet and warm aroma suggests potential applications in various fragrance families,

including oriental, gourmand, and floral compositions, where it could act as a modifier or a

heart note enhancer.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://scent.vn/en/pages/compound/4-hydroxy-3-methylacetophenone-3958
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methylacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/h38004
https://www.chemeo.com/cid/48-354-6/4-Hydroxy-3-methylacetophenone.pdf
https://scent.vn/en/pages/compound/4-hydroxy-3-methylacetophenone-3958
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methylacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/h38004
https://www.chemeo.com/cid/48-354-6/4-Hydroxy-3-methylacetophenone.pdf
https://scent.vn/en/pages/compound/4-hydroxy-3-methylacetophenone-3958
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methylacetophenone
https://www.sigmaaldrich.com/US/en/product/aldrich/h38004
https://www.chemeo.com/cid/48-354-6/4-Hydroxy-3-methylacetophenone.pdf
https://wap.guidechem.com/encyclopedia/4-hydroxy-3-methylacetophenone-dic7244.html
https://scent.vn/en/pages/compound/4-hydroxy-3-methylacetophenone-3958
https://www.sigmaaldrich.com/US/en/product/aldrich/h38004
https://scent.vn/en/pages/compound/4-hydroxy-3-methylacetophenone-3958
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.chemimpex.com/products/26808
https://cymitquimica.com/cas/876-02-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For researchers and formulators interested in evaluating 4'-Hydroxy-3'-methylacetophenone,

the following experimental protocols are recommended.

Protocol 1: Olfactory Evaluation of Raw Material
Objective: To characterize the odor profile of 4'-Hydroxy-3'-methylacetophenone.

Materials:

4'-Hydroxy-3'-methylacetophenone (CAS 876-02-8), >98% purity

Ethanol (perfumer's grade)

Glass vials with caps

Pipettes

Olfactory smelling strips

Procedure:

Prepare a 10% solution of 4'-Hydroxy-3'-methylacetophenone in ethanol.

Dip a clean smelling strip into the solution, ensuring it is saturated but not dripping.

Allow the solvent to evaporate for approximately 30 seconds.

Evaluate the odor at different time intervals (top note, heart note, and base note) over

several hours.

Record the olfactory characteristics, including dominant facets, nuances, intensity, and

tenacity.

Protocol 2: Incorporation and Stability in a Fragrance
Base
Objective: To assess the performance and stability of 4'-Hydroxy-3'-methylacetophenone in a

simple fragrance composition.
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Materials:

4'-Hydroxy-3'-methylacetophenone solution (10% in ethanol)

Simple fragrance base (e.g., a blend of Hedione, Iso E Super, and Galaxolide)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Sealed glass bottles for storage

UV-Vis Spectrophotometer (optional, for color stability)

Gas Chromatography-Mass Spectrometry (GC-MS) (optional, for chemical stability)

Procedure:

Prepare different concentrations of 4'-Hydroxy-3'-methylacetophenone (e.g., 0.1%, 0.5%,

1.0%) in the fragrance base.

Prepare a control sample of the fragrance base without the test material.

Store the samples in sealed glass bottles under different conditions:

Room temperature (20-25°C) with light exposure.

Room temperature (20-25°C) in the dark.

Elevated temperature (40°C) in the dark.

Evaluate the olfactory profile of each sample weekly for four weeks, comparing it to the

control. Note any changes in scent, intensity, or character.

(Optional) Monitor color stability using a UV-Vis spectrophotometer.

(Optional) Analyze the chemical stability at the beginning and end of the study using GC-MS

to identify any degradation products.
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Visualization of Experimental Workflow
The following diagram illustrates the workflow for evaluating a new fragrance ingredient like 4'-
Hydroxy-3'-methylacetophenone.
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Regulatory and Safety Considerations
A critical aspect of utilizing any ingredient in consumer products is its safety and regulatory

status. As of the latest review, no specific International Fragrance Association (IFRA) standard

or a comprehensive safety assessment by the Cosmetic Ingredient Review (CIR) for 4'-
Hydroxy-3'-methylacetophenone (CAS 876-02-8) was found. This lack of specific regulatory

oversight for fragrance applications is a significant consideration. While some suppliers list it for

use in the fragrance industry, the explicit "not for fragrance use" statement from other sources

warrants a cautious approach.[3] Researchers and manufacturers should conduct their own

rigorous safety assessments before any commercial application. It is important to distinguish

this compound from the structurally related but distinct 'Hydroxyacetophenone' (CAS 99-93-4),

for which a CIR safety assessment does exist.[9]

Logical Relationship of Properties to Application
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The following diagram illustrates the relationship between the intrinsic properties of 4'-
Hydroxy-3'-methylacetophenone and its potential fragrance applications.
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Caption: Relationship between properties and fragrance application.

Conclusion
4'-Hydroxy-3'-methylacetophenone possesses an intriguing olfactory profile that suggests its

potential as a valuable ingredient in the fragrance industry. However, the conflicting information

regarding its use and the current lack of specific regulatory guidelines from bodies like IFRA

necessitate a thorough and cautious evaluation by any formulator. The provided protocols offer

a framework for researchers to systematically assess its olfactory characteristics, stability, and

performance in fragrance compositions. Further research and safety assessments are crucial

to fully unlock the potential of this compound in the world of perfumery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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